Cas no 1894844-46-2 (1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile
• CAS No: 1894844-46-2
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 5058129
• Update Time: 2025-07-02

1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-bromoimidazo[1,5-a]pyridine-3-carbonitrile
• 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile

• Inchi： 1S/C8H4BrN3/c9-8-6-3-1-2-4-12(6)7(5-10)11-8/h1-4H
• InChI Key： IFUNCXADSHSLMO-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CN2C(C#N)=N1

Computed Properties

• Exact Mass: 220.95886 g/mol
• Monoisotopic Mass: 220.95886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1
• Molecular Weight: 222.04

Additional information on 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile

Recent Advances in the Application of 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile (CAS: 1894844-46-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile (CAS: 1894844-46-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic scaffold has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a valuable tool for researchers in the pharmaceutical industry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile as a precursor for the synthesis of potent JAK2 inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various substituents at the bromo position, yielding compounds with nanomolar activity against JAK2 kinase. This work underscores the importance of this building block in the development of targeted therapies for myeloproliferative disorders and autoimmune diseases.

In antimicrobial research, a team from the University of Tokyo recently reported (Bioorganic & Medicinal Chemistry Letters, 2024) the synthesis of novel quorum sensing inhibitors based on 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile derivatives. These compounds showed remarkable activity against Pseudomonas aeruginosa biofilm formation, with lead compounds demonstrating >80% inhibition at 10 μM concentrations. The study provides valuable insights into structure-activity relationships for this class of anti-virulence agents.

The photophysical properties of 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile derivatives have also been explored in chemical biology applications. A recent publication in Chemical Communications (2024) described the development of environment-sensitive fluorescent probes derived from this scaffold. These probes exhibited significant Stokes shifts and polarity-dependent emission, making them suitable for studying protein-ligand interactions and cellular microenvironments.

From a synthetic chemistry perspective, several novel methodologies have been developed to functionalize 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile. A 2023 Nature Protocols paper detailed a robust continuous-flow protocol for its preparation and subsequent derivatization, offering improved yields (85-92%) and reduced reaction times compared to traditional batch methods. This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing.

In conclusion, 1-Bromoimidazo[1,5-a]pyridine-3-carbonitrile (CAS: 1894844-46-2) continues to demonstrate significant value in multiple areas of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the biological activity of its derivatives, positions this compound as an important tool for drug discovery efforts. Future research directions may include exploration of its applications in PROTAC development and as a warhead for covalent inhibitors.